5-(3-Chlorophenyl)-3-fluorophenol, 95%
Overview
Description
5-(3-Chlorophenyl)-3-fluorophenol, 95% (5-CFP-3-FP-95%) is a compound belonging to the phenol family. It is a white crystalline solid with a melting point of 86-87 °C. 5-CFP-3-FP-95% is a versatile compound used in a variety of scientific applications, ranging from synthetic organic chemistry to biochemistry and physiology.
Scientific Research Applications
5-CFP-3-FP-95% has a variety of scientific research applications. It is used as a reagent in organic synthesis and has been used in the synthesis of various compounds, such as 3-methoxy-4-diphenylbut-3-ene, 4-chloro-3-fluorophenyl-2-methylpropanoic acid, and 4-chloro-3-fluorophenyl-2-methylpropanoic acid ethyl ester. 5-CFP-3-FP-95% is also used in the synthesis of polymers, such as poly(3-chloro-4-fluorophenyl) and poly(3-chloro-4-fluorophenyl-2-methylpropanoic acid). Additionally, 5-CFP-3-FP-95% is used in the synthesis of pharmaceuticals, such as 4-chloro-3-fluorophenyl-2-methylpropanoic acid ethyl ester and 4-chloro-3-fluorophenyl-2-methylpropanoic acid.
Mechanism of Action
The mechanism of action of 5-CFP-3-FP-95% is not fully understood. However, it is believed that the compound acts as a nucleophile in organic synthesis reactions, attacking electrophilic species such as carbonyl groups and halogens. Additionally, 5-CFP-3-FP-95% may act as an electron donor in redox reactions, donating electrons to acceptor molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CFP-3-FP-95% are not well understood. However, the compound has been shown to have some biological activity, such as the inhibition of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. Additionally, 5-CFP-3-FP-95% has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
5-CFP-3-FP-95% has several advantages for use in laboratory experiments. It is a stable compound, with a long shelf life, and is relatively inexpensive. Additionally, the compound is soluble in a variety of solvents, making it easy to use in a variety of reactions. However, 5-CFP-3-FP-95% also has some limitations. The compound is toxic and should be handled with caution. Additionally, due to its low solubility in water, it is not suitable for use in aqueous reactions.
Future Directions
There are a number of potential future directions for research on 5-CFP-3-FP-95%. Further research is needed to better understand the biochemical and physiological effects of the compound, as well as its potential applications in medicine. Additionally, research is needed to develop new synthetic methods for the synthesis of 5-CFP-3-FP-95%. Finally, further research is needed to explore the potential of 5-CFP-3-FP-95% as a reagent in organic synthesis and in the synthesis of polymers and pharmaceuticals.
Synthesis Methods
5-CFP-3-FP-95% is synthesized through a reaction between 3-chlorophenol and 3-fluorophenol in aqueous media. The reaction is catalyzed by an acid, such as sulfuric acid, and proceeds via a nucleophilic substitution reaction. The reaction is carried out at room temperature and yields a product with 95% purity.
properties
IUPAC Name |
3-(3-chlorophenyl)-5-fluorophenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClFO/c13-10-3-1-2-8(4-10)9-5-11(14)7-12(15)6-9/h1-7,15H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVXISQOUDAXQKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CC(=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClFO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90684212 |
Source
|
| Record name | 3'-Chloro-5-fluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90684212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261897-27-1 |
Source
|
| Record name | [1,1′-Biphenyl]-3-ol, 3′-chloro-5-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261897-27-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Chloro-5-fluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90684212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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